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Compound of Interest

Compound Name: 4-Cyanopyridine

Cat. No.: B195900

An In-depth Technical Guide to the Physical Properties of 4-Cyanopyridine: Melting and
Boiling Points

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
cyanopyridine (also known as isonicotinonitrile). The information is intended for researchers,
scientists, and drug development professionals who utilize this compound in their work. 4-
Cyanopyridine is a versatile intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1] A thorough understanding of its physical properties is essential for its proper
handling, storage, and application in various chemical processes.

Physical Properties of 4-Cyanopyridine

4-Cyanopyridine is typically a white to off-white or light brown crystalline solid or powder with
a pungent odor at room temperature.[1][2][3][4][5] It is soluble in water, ethanol, and methanol.

[2]

Quantitative Data

The melting and boiling points of 4-cyanopyridine have been reported by various sources. A
summary of these values is presented in the table below for easy comparison. The slight
variations in the reported values can be attributed to differences in the purity of the sample and
the experimental conditions under which the measurements were taken.
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Physical Property Value (°C) Source
Melting Point 76 - 80 Fisher Scientific[2]
78 Stenutz[6]
76 -79 ChemicalBook][7]
76 - 81 Thermo Scientific Chemicals[3]
770810 Tokyo Chemical Industry Co.,
Ltd.
76-79 CDH Fine Chemical[5]
Boiling Point 194 - 196 Fisher Scientific[2]
214 Stenutz[6]
196 ChemicalBook][7]
108 Tokyo Chemical Industry Co.,

Ltd.

Experimental Protocols for Determination of
Physical Properties

The determination of melting and boiling points is a fundamental procedure for the

characterization and purity assessment of crystalline organic compounds like 4-cyanopyridine.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition, or melting point, is typically sharp, occurring over a

narrow range of 0.5-1.0°C.[8][9] The presence of impurities generally leads to a depression of

the melting point and a broadening of the melting range.[3][9]

A common method for determining the melting point involves a capillary tube and a heating

bath or a melting point apparatus.[8]

General Protocol:
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e Sample Preparation: A small amount of finely powdered, dry 4-cyanopyridine is packed into
a capillary tube, which is sealed at one end, to a height of about 3 mm.[8]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil) or a melting point apparatus with a heated metal block.[8]

o Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute,
especially when approaching the expected melting point.[8] Constant stirring of the heating
bath is necessary to ensure a uniform temperature distribution.[9]

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range.[8][9] For accurate results, it is advisable to
perform an initial rapid determination to find the approximate melting point, followed by at
least two more careful measurements.[8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. As 4-cyanopyridine is a solid at
room temperature, its boiling point is determined at pressures where it is in a liquid state. The
reported boiling points are likely at or near atmospheric pressure. Standard methods for
determining boiling points of organic compounds, such as distillation or using specialized
equipment that can handle smaller sample sizes, would be employed.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the melting point of a solid sample such as 4-cyanopyridine.
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Sample Preparation

Obtain dry, pure sample of 4-Cyanopyridine

'

Finely powder the sample

A

Pack sample into capillary tube (2-3 mm height)

Measufement

Place capillary in melting point apparatus

'

Heat apparatus rapidly for approximate M.P.

'

Cool apparatus and insert new sample

'

Heat slowly (1-2°C/min) near approximate M.P.

'

Record T1: First liquid appears

'

Record T2: All solid disappears

Data Ajnalysis

Calculate Melting Range (T2 - T1)

Compare with literature values

Assess purity based on range and depression

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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